4-(1H-tetrazol-1-ylmethyl)benzoic acid

• IUPAC Name: 4-(tetrazol-1-ylmethyl)benzoic acid
• InChI: InChI=1S/C9H8N4O2/c14-9(15)8-3-1-7(2-4-8)5-13-6-10-11-12-13/h1-4,6H,5H2,(H,14,15)
• InChI Key: CYMQAEKQHNYLMH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN2C=NN=N2)C(=O)O
• Molecular Formula: C9H8N4O2
• DSSTOX Substance ID: DTXSID50362887
• Molecular Weight: 204.19 g/mol
• CAS No.: 728024-58-6

Description

4-(1H-Tetrazol-1-ylmethyl)benzoic acid (4-TBA) is an organic compound with a molecular formula of C8H7N5O2. It is an important intermediate for the synthesis of a variety of pharmaceuticals, pesticides, and other organic compounds, and is also used in the preparation of various dyes and pigments. 4-TBA is a white crystalline solid with a melting point of 179°C and a boiling point of 476°C. It is soluble in water, ethanol, and acetone.

Scientific Research Applications

Molecular Structure and Network Formation

4-(1H-tetrazol-1-ylmethyl)benzoic acid has been studied for its unique molecular structure. It forms a three-dimensional network through hydrogen-bonding and π–π stacking interactions. This feature is critical for its potential applications in crystallography and materials science (Guo-qing Li et al., 2008).

Coordination Polymers

This compound is also significant in the formation of coordination polymers. For instance, its variants have been used to create Co(II)-doped Zn(II)-tetrazole-benzoate coordination polymers. These polymers exhibit diverse structures and spectral properties, which are of interest in the field of inorganic chemistry (Weichao Song et al., 2009).

Synthesis and Physical-Chemical Properties

Research has been conducted on the synthesis and properties of compounds related to this compound. These studies focus on the creation of new compounds and the exploration of their physical and chemical characteristics, which are relevant from both theoretical and practical perspectives (Y. S. Hulina & A. G. Kaplaushenko, 2016).

Luminescence and Emission Properties

The luminescence and solid-state emission properties of this compound derivatives have been studied. These properties are influenced by π-π stacking and molecular interactions, making these compounds useful in photophysical applications (A. Srivastava et al., 2016).

Metal Frameworks

Another application involves the construction of lanthanide(III)-frameworks using derivatives of this acid. These frameworks demonstrate unique structural properties and have potential applications in material science (Jian Yang et al., 2013).

Synthesis of Derivatives

The acid is used in the synthesis of various derivatives, which are then applied in different fields such as organic chemistry and pharmacology. These derivatives are studied for their structural, spectral, and biological properties (Z. Song et al., 2019).